Cas no 1804531-18-7 (Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804531-18-7
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930128
• Update Time: 2025-06-08

Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H12F3N3O3/c1-18-8(17)2-7-5(3-14)9(6(15)4-16-7)19-10(11,12)13/h4H,2-3,14-15H2,1H3
• InChI Key： YEBCWCYMACQYKB-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(CC(=O)OC)C=1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 0
• Topological Polar Surface Area: 101

Additional information on Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate

Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804531-18-7): A Comprehensive Overview

Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1804531-18-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This pyridine derivative exhibits a unique structural framework that positions it as a valuable candidate for further investigation in drug discovery and molecular research. The presence of multiple functional groups, including amino, methyl, and trifluoromethoxy substituents, contributes to its diverse chemical properties and potential biological activities.

The compound's structure is characterized by a pyridine core, which is a common motif in many bioactive molecules. The pyridine ring is further functionalized with an acetate group at the 2-position, an amino group at the 5-position, and an aminomethyl group at the 3-position. Additionally, the 4-position is substituted with a trifluoromethoxy group, which introduces electron-withdrawing effects and influences the compound's electronic properties. This specific arrangement of functional groups makes Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate a promising scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. Pyridine derivatives have been extensively studied due to their ability to interact with biological targets such as enzymes and receptors. The compound in question, Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate, has shown potential in preliminary studies as a modulator of key cellular processes. Its structural features suggest that it may exhibit inhibitory activity against enzymes involved in inflammation, metabolism, and signal transduction.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. The combination of an amino group and an aminomethyl group provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. For instance, the introduction of additional substituents at these positions could enhance binding affinity or selectivity towards specific biological targets. This flexibility makes Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate a versatile tool for medicinal chemists.

Recent advancements in computational chemistry have enabled more efficient screening of compounds for biological activity. Virtual screening techniques can be employed to predict the interactions between Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate and potential target proteins. These methods have been successfully used to identify novel drug candidates with high precision and reduced experimental costs. By leveraging computational tools, researchers can accelerate the discovery process and prioritize compounds for further experimental validation.

The trifluoromethoxy group in Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate plays a crucial role in modulating its pharmacokinetic properties. This substituent enhances lipophilicity and metabolic stability, which are essential factors for drug efficacy and bioavailability. Additionally, the electron-withdrawing nature of the trifluoromethoxy group can influence the compound's reactivity and interactions with biological targets. These properties make it an attractive feature for designing molecules with improved pharmacological profiles.

In vitro studies have begun to explore the biological activity of Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate. Initial results suggest that it may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The synthesis of Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex pyridine core efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound's structure.

The development of novel pharmaceuticals relies on a deep understanding of molecular interactions at the atomic level. Computational modeling techniques can provide insights into how Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate interacts with biological targets by simulating binding affinities and enzyme-inhibitor dynamics. These simulations can guide experimental design and help predict potential side effects or off-target interactions.

Future research directions may include exploring derivatives of Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate with enhanced potency or selectivity. By systematically modifying its structural features, researchers can identify optimal analogs for therapeutic use. Additionally, investigating its behavior in living systems through preclinical studies will provide valuable data on its safety profile and efficacy.

The significance of Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate extends beyond its immediate applications in drug discovery. It serves as a model compound for understanding how structural modifications influence molecular recognition processes. This knowledge can be applied to other areas of chemical biology, such as enzyme engineering and synthetic genetics.

In conclusion, Methyl 5-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804531-18-7) is a structurally complex pyridine derivative with promising pharmaceutical applications. Its unique combination of functional groups makes it a valuable scaffold for drug development, while its multifaceted properties offer opportunities for further exploration in both academic research and industrial settings.